Cas no 89166-98-3 (3,4,5-Trichloropyridin-2-ol)

• Product Name: 3,4,5-Trichloropyridin-2-ol
• CAS No: 89166-98-3
• MF: C₅H₂Cl₃NO
• MW: 198.434478282928
• MDL: MFCD04973420
• CID: 1024015
• PubChem ID: 5006660
• Update Time: 2025-06-13

3,4,5-Trichloropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloropyridin-2-ol
• 3,4,5-trichloro-1H-pyridin-2-one
• 3,4,5-trichloro-2(1H)-Pyridinone
• 3,4,5-Trichloropyridin-2(1H)-one
• 2(1H)-Pyridinone, 3,4,5-trichloro-
• trichloropyridinol
• 3,4,5-Trichloro-2-pyridinol
• 4718AC
• FCH1606426
• AK101862
• AX8233401
• AS-59033
• CS-0157873
• 89166-98-3
• C76997
• FT-0705536
• MFCD04973420
• SCHEMBL5898805
• AKOS016003922
• DTXSID90407463
• DA-19528

• MDL： MFCD04973420
• Inchi： 1S/C5H2Cl3NO/c6-2-1-9-5(10)4(8)3(2)7/h1H,(H,9,10)
• InChI Key： IHZPCKHNCXIHTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CNC(C=1Cl)=O)Cl

Computed Properties

• Exact Mass: 196.920197g/mol
• Monoisotopic Mass: 196.920197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,4,5-Trichloropyridin-2-ol

Recent Advances in the Study of 3,4,5-Trichloropyridin-2-ol (CAS: 89166-98-3) in Chemical Biology and Pharmaceutical Research

3,4,5-Trichloropyridin-2-ol (CAS: 89166-98-3) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of antimicrobial and antifungal agents.

One of the most notable advancements in the study of 3,4,5-Trichloropyridin-2-ol is its role in the synthesis of heterocyclic compounds with enhanced bioactivity. Researchers have demonstrated that this compound can be efficiently functionalized to produce derivatives with improved pharmacological properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the use of 3,4,5-Trichloropyridin-2-ol as a precursor for the development of novel kinase inhibitors, which show promise in targeting cancer-related pathways.

In addition to its applications in drug discovery, 3,4,5-Trichloropyridin-2-ol has also been investigated for its potential in agrochemical research. Recent reports indicate that derivatives of this compound exhibit potent herbicidal and insecticidal activities, making them valuable candidates for the development of next-generation crop protection agents. A 2022 study in *Pest Management Science* detailed the synthesis and evaluation of such derivatives, revealing their efficacy against a broad spectrum of pests while maintaining low toxicity to non-target organisms.

The mechanistic studies of 3,4,5-Trichloropyridin-2-ol have also provided insights into its mode of action at the molecular level. Advanced computational modeling and X-ray crystallography have been employed to elucidate the binding interactions of this compound with biological targets. These findings are instrumental in guiding the rational design of more potent and selective derivatives, as evidenced by a 2023 publication in *Bioorganic & Medicinal Chemistry Letters*.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3,4,5-Trichloropyridin-2-ol-based compounds. Issues such as regioselectivity in chemical reactions and the need for greener synthetic methodologies are areas of active research. Recent efforts have focused on catalytic approaches and flow chemistry techniques to address these limitations, as reported in a 2023 article in *Organic Process Research & Development*.

In conclusion, 3,4,5-Trichloropyridin-2-ol (CAS: 89166-98-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug and agrochemical development, underscores its importance in the field. Ongoing research aims to further explore its applications and overcome existing challenges, paving the way for innovative solutions in medicine and agriculture.